Cas no 2138186-29-3 (N-(oxan-4-yl)oxolane-3-sulfonamide)
N-(oxan-4-yl)oxolane-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(oxan-4-yl)oxolane-3-sulfonamide
- EN300-842410
- 2138186-29-3
-
- Inchi: 1S/C9H17NO4S/c11-15(12,9-3-6-14-7-9)10-8-1-4-13-5-2-8/h8-10H,1-7H2
- InChI Key: GAQWHSBTVMLSSD-UHFFFAOYSA-N
- SMILES: S(C1COCC1)(NC1CCOCC1)(=O)=O
Computed Properties
- Exact Mass: 235.08782920g/mol
- Monoisotopic Mass: 235.08782920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 73Ų
N-(oxan-4-yl)oxolane-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-842410-0.05g |
N-(oxan-4-yl)oxolane-3-sulfonamide |
2138186-29-3 | 95.0% | 0.05g |
$1056.0 | 2025-02-21 | |
| Enamine | EN300-842410-0.1g |
N-(oxan-4-yl)oxolane-3-sulfonamide |
2138186-29-3 | 95.0% | 0.1g |
$1106.0 | 2025-02-21 | |
| Enamine | EN300-842410-0.25g |
N-(oxan-4-yl)oxolane-3-sulfonamide |
2138186-29-3 | 95.0% | 0.25g |
$1156.0 | 2025-02-21 | |
| Enamine | EN300-842410-0.5g |
N-(oxan-4-yl)oxolane-3-sulfonamide |
2138186-29-3 | 95.0% | 0.5g |
$1207.0 | 2025-02-21 | |
| Enamine | EN300-842410-1.0g |
N-(oxan-4-yl)oxolane-3-sulfonamide |
2138186-29-3 | 95.0% | 1.0g |
$1256.0 | 2025-02-21 | |
| Enamine | EN300-842410-2.5g |
N-(oxan-4-yl)oxolane-3-sulfonamide |
2138186-29-3 | 95.0% | 2.5g |
$2464.0 | 2025-02-21 | |
| Enamine | EN300-842410-5.0g |
N-(oxan-4-yl)oxolane-3-sulfonamide |
2138186-29-3 | 95.0% | 5.0g |
$3645.0 | 2025-02-21 | |
| Enamine | EN300-842410-10.0g |
N-(oxan-4-yl)oxolane-3-sulfonamide |
2138186-29-3 | 95.0% | 10.0g |
$5405.0 | 2025-02-21 | |
| Enamine | EN300-842410-1g |
N-(oxan-4-yl)oxolane-3-sulfonamide |
2138186-29-3 | 1g |
$1256.0 | 2023-09-02 | ||
| Enamine | EN300-842410-5g |
N-(oxan-4-yl)oxolane-3-sulfonamide |
2138186-29-3 | 5g |
$3645.0 | 2023-09-02 |
N-(oxan-4-yl)oxolane-3-sulfonamide Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on N-(oxan-4-yl)oxolane-3-sulfonamide
Professional Introduction to N-(oxan-4-yl)oxolane-3-sulfonamide (CAS No. 2138186-29-3)
N-(oxan-4-yl)oxolane-3-sulfonamide, identified by the CAS number 2138186-29-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in medicinal chemistry. The unique structural features of N-(oxan-4-yl)oxolane-3-sulfonamide, particularly the presence of an oxolane ring and a sulfonamide functional group, contribute to its distinctive chemical properties and potential applications in drug discovery and development.
The oxolane ring, a five-membered heterocyclic ether, introduces a degree of flexibility and conformational diversity to the molecule. This structural motif is often employed in medicinal chemistry to enhance binding affinity and metabolic stability. In contrast, the sulfonamide group is a well-established pharmacophore that is frequently incorporated into therapeutic agents due to its ability to form hydrogen bonds and interact with biological targets. The combination of these two features makes N-(oxan-4-yl)oxolane-3-sulfonamide a promising candidate for further investigation in the development of novel pharmaceuticals.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-(oxan-4-yl)oxolane-3-sulfonamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The oxolane ring's ability to adopt multiple conformations could facilitate optimal positioning within active sites, while the sulfonamide group can engage in critical hydrogen bonding interactions. These findings align with the growing interest in structure-based drug design, where the precise arrangement of functional groups is crucial for achieving high efficacy.
In addition to its potential as an enzyme inhibitor, N-(oxan-4-yl)oxolane-3-sulfonamide has shown promise in preliminary pharmacokinetic studies. The presence of the oxolane ring is thought to contribute to favorable pharmacokinetic properties, such as improved solubility and reduced metabolic clearance. These characteristics are highly desirable for drug candidates, as they can enhance bioavailability and prolong therapeutic effects. Furthermore, the sulfonamide group may contribute to stability under physiological conditions, further supporting its suitability for clinical applications.
The synthesis of N-(oxan-4-yl)oxolane-3-sulfonamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functionalization of the oxolane ring and introduction of the sulfonamide moiety. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and organometallic transformations, have been employed to achieve high yields and purity. These methodologies highlight the growing sophistication of synthetic approaches in medicinal chemistry and underscore the compound's synthetic accessibility.
Evaluation of N-(oxan-4-yl)oxolane-3-sulfonamide's biological activity has been conducted using both in vitro and in vivo models. In vitro studies have revealed notable interactions with target proteins, suggesting potential therapeutic benefits. For instance, preliminary data indicate that this compound may modulate pathways associated with neurological disorders and cancer. These findings are particularly intriguing given the increasing demand for targeted therapies that address complex diseases.
The structural versatility of N-(oxan-4-yl)oxolane-3-sulfonamide also opens up possibilities for derivative development. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the compound's properties to optimize its biological activity. This approach is consistent with modern drug discovery strategies, which emphasize rapid iteration and optimization based on structural insights.
The future prospects for N-(oxan-4-yl)xylanenine-
2138186-29-3 (N-(oxan-4-yl)oxolane-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)